Cas no 22873-15-0 (Carbamothioic acid,methyl-, S-(4-nitrophenyl) ester (9CI))

• Product Name: Carbamothioic acid,methyl-, S-(4-nitrophenyl) ester (9CI)
• CAS No: 22873-15-0
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• CID: 260950
• PubChem ID: 31550
• Update Time: 2025-04-19

Carbamothioic acid,methyl-, S-(4-nitrophenyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,methyl-, S-(4-nitrophenyl) ester (9CI)
• S-(4-nitrophenyl) N-methylcarbamothioate
• 22873-15-0
• CARBAMIC ACID, METHYLTHIO-, S-(p-NITROPHENYL) ESTER
• DTXSID90177412
• SCHEMBL11326501
• Carbamthiolic acid, N-methyl-, 4-nitrophenyl ester
• TL-1229
• BRN 2114843

• Inchi： 1S/C8H8N2O3S/c1-9-8(11)14-7-4-2-6(3-5-7)10(12)13/h2-5H,1H3,(H,9,11)
• InChI Key： MMQALLGJHGMBEU-UHFFFAOYSA-N
• SMILES： S(C(NC)=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.02564
• Monoisotopic Mass: 212.025563
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100
• XLogP3: 1.9

Experimental Properties

• Density: 1.37
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.616
• PSA: 72.24